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Compound of Interest

Compound Name: 2,6-Bis(bromomethyl)pyridine

Cat. No.: B1268884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,6-Bis(bromomethyl)pyridine, a

versatile bifunctional reagent crucial in synthetic organic chemistry and medicinal chemistry. Its

unique structure, featuring a pyridine ring flanked by two bromomethyl groups, allows for a wide

range of chemical transformations, making it a valuable building block for the synthesis of

complex molecules and novel therapeutic agents.

Core Compound Properties
2,6-Bis(bromomethyl)pyridine, also known as α,α′-Dibromo-2,6-lutidine, is a white solid at

room temperature.[1] Its fundamental properties are summarized in the table below, providing a

quick reference for researchers.
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Property Value Source

CAS Number 7703-74-4 [1][2][3][4]

Molecular Formula C₇H₇Br₂N [1][2][3][4]

Molecular Weight 264.95 g/mol [1][2][3][4]

Appearance
White to almost white powder

or crystalline solid
[1]

Melting Point 85-89 °C [1][3][4]

Purity ≥98% [4][5]

Solubility
Soluble in various organic

solvents
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QUTSYCOAZVHGGT-

UHFFFAOYSA-N

SMILES String BrCc1cccc(CBr)n1

Synthesis and Experimental Protocols
The primary synthetic route to 2,6-Bis(bromomethyl)pyridine involves the bromination of 2,6-

bis(hydroxymethyl)pyridine (also known as pyridine-2,6-dimethanol). Several variations of this

protocol exist, with the most common methods utilizing hydrobromic acid.

Experimental Protocol: Synthesis from 2,6-
Bis(hydroxymethyl)pyridine
This protocol is a compilation of commonly cited methods for the synthesis of 2,6-
Bis(bromomethyl)pyridine.

Materials:

2,6-Bis(hydroxymethyl)pyridine

Hydrobromic acid (48% or 60% aqueous solution)[2][6]
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Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) solution[2][6]

Anhydrous sodium sulfate (Na₂SO₄)

Ethyl acetate (EtOAc)

Hexanes

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, slowly add

hydrobromic acid (e.g., 15 mL of 60% HBr) to 2,6-bis(hydroxymethyl)pyridine (e.g., 2 g, 14

mmol).[2]

Heating: Heat the reaction mixture to 125 °C and maintain this temperature for 6 hours.[2][6]

Cooling and Dissolution: After the reaction is complete, cool the mixture to room

temperature. Dissolve the resulting residue in water (e.g., 50 mL).[2][6]

Neutralization: Carefully add a saturated solution of sodium bicarbonate or potassium

carbonate dropwise to the aqueous solution until the pH reaches 8.[2][6]

Extraction: Extract the aqueous layer with dichloromethane (e.g., 4 x 50 mL).[2][6]

Drying and Evaporation: Combine the organic layers and dry over anhydrous sodium sulfate.

[2][6] Remove the solvent by rotary evaporation.[2]

Purification: Purify the crude product by flash column chromatography using a gradient of

ethyl acetate in hexanes (e.g., 1:9 to 1:4) to yield 2,6-bis(bromomethyl)pyridine as a white

solid.[2]

Characterization: The structure and purity of the final product can be confirmed by ¹H NMR, ¹³C

NMR, and mass spectrometry.[2][7]

Applications in Research and Drug Development
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The reactivity of the two bromomethyl groups makes 2,6-Bis(bromomethyl)pyridine a

versatile precursor for a wide array of chemical structures. Its applications span various fields,

from materials science to the synthesis of biologically active compounds.

Key Application Areas:
Pharmaceutical Synthesis: It serves as a crucial intermediate in the synthesis of various

pharmaceutical agents, including those targeting neurological disorders.[1]

Polymer Chemistry: This compound is utilized in the development of specialty polymers,

contributing to enhanced thermal stability and chemical resistance in high-performance

materials.[1]

Organic Synthesis: Researchers employ it as a building block for creating complex

molecules and in cross-coupling reactions.[1] Its ability to form macrocycles is a notable

feature.[8]

Material Science: It is explored for developing new coatings and adhesives with improved

durability and adhesion properties.[1]

Ligand Synthesis: The pyridine nitrogen and the two reactive arms allow for the synthesis of

various ligands for coordination chemistry.

The synthetic utility of 2,6-Bis(bromomethyl)pyridine is highlighted in its ability to undergo

sequential or double nucleophilic substitution reactions, allowing for the construction of diverse

molecular architectures.

Caption: Synthetic pathways utilizing 2,6-Bis(bromomethyl)pyridine.

Safety and Handling
2,6-Bis(bromomethyl)pyridine is a hazardous substance and requires careful handling in a

laboratory setting.

GHS Hazard Classification:
Acute toxicity, oral (Category 4): Harmful if swallowed.[9][10]
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Skin corrosion/irritation (Category 2): Causes skin irritation.[9][10]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[9][10]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[9][10]

Recommended Safety Precautions:
Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[11]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or a face shield.[10][12]

Skin Protection: Wear protective gloves and a lab coat.[10][11][12]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[11]

Handling: Avoid contact with skin, eyes, and clothing.[11] Wash hands thoroughly after

handling.[11][12] Do not eat, drink, or smoke when using this product.[11][12]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11]

Disposal: Dispose of contents and container to an approved waste disposal plant.[11][12]

The logical workflow for handling and utilizing this compound in a research setting is depicted

below.
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Caption: A typical laboratory workflow for 2,6-Bis(bromomethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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